2-Methoxyethyl 6-bromo-5-(2-isopropoxy-2-oxoethoxy)-2-methylbenzofuran-3-carboxylate
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Description
2-Methoxyethyl 6-bromo-5-(2-isopropoxy-2-oxoethoxy)-2-methylbenzofuran-3-carboxylate is a useful research compound. Its molecular formula is C18H21BrO7 and its molecular weight is 429.263. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Transformations
Herbicide Precursors : Liepa et al. (1992) described the preparation of bicyclic herbicide precursors using intramolecular Stork-Danheiser kinetic alkylation reactions. They produced various compounds, one of which was converted into a herbicide, demonstrating the role of similar compounds in herbicide synthesis (Liepa et al., 1992).
Ester Migration in Chemical Reactions : Abbott et al. (1974) explored ester migration in the rearrangement of Diels-Alder adducts, involving reactions of methyl 5-methoxyfuran-2-carboxylate. Their work sheds light on the behavior of related ester compounds under thermal conditions (Abbott et al., 1974).
Synthesis of Novel Compounds : The synthesis of novel derivatives of benzofuran, such as 5-(3-aryl-1H-pyrazol-5-yl)-2-(6-methoxy-3-methylbenzofuran-2-yl)-1,3,4-oxadiazole, has been reported by Jiang et al. (2012). These derivatives were studied for their optical properties, indicating potential applications in material science (Jiang et al., 2012).
Fungal Chemistry : Research on the chemistry of fungi by Ferguson et al. (1985) involved the study of benzofuran derivatives. They explored novel routes to xanthones, showcasing the significance of such compounds in natural product chemistry (Ferguson et al., 1985).
Properties
IUPAC Name |
2-methoxyethyl 6-bromo-2-methyl-5-(2-oxo-2-propan-2-yloxyethoxy)-1-benzofuran-3-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21BrO7/c1-10(2)25-16(20)9-24-15-7-12-14(8-13(15)19)26-11(3)17(12)18(21)23-6-5-22-4/h7-8,10H,5-6,9H2,1-4H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UBFFJVIQTQPJQC-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C2=CC(=C(C=C2O1)Br)OCC(=O)OC(C)C)C(=O)OCCOC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21BrO7 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
429.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.